Cas no 159213-03-3 (Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl-)

Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl- Properties

Names and Identifiers

• Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl-
• N-[(1S,2S)-1-hydroxy-1-phenylpropan-2-yl]-N-methylpropanamide
• (1S,2S)-(+)-pseudoephedrine propionamide
• (1S,2S)-N-(2-hydroxy-1-methyl-2-phenylethyl)-N-methylpropionamide
• (S,S)-(+)-pseudoephedrine propionamide
• (S,S)-N-(2-hydroxy-1-methyl-2-phenylethyl)-N-methylpropionamide
• 540544_ALDRICH
• I14-45441
• N-((1S,2S)-1-hydroxy-1-phenylpropan-2-yl)-N-methylpropionamide
• N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methylpropionamide
• SureCN690821
• DTXSID10456635
• SCHEMBL6908215
• (1S 2S)-(+)-PSEUDOEPHEDRINEPROPIONAMIDE
• (s,s)-pseudoephedrine propionamide
• J-009579
• AKOS015913051
• (1S,2S)-(+)-Pseudoephedrinepropionamide
• (1S,2S)-(+)-Pseudoephedrinepropionamide, 98%
• 159213-03-3
• +Expand

• InChIKey： NOUIRZGGWSLLAJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H19NO2/c1-4-12(15)14(3)10(2)13(16)11-8-6-5-7-9-11/h5-10,13,16H,4H2,1-3H3
• SMILES： OC(C1C=CC=CC=1)C(N(C)C(=O)CC)C

Computed Properties

• Exact Mass: 221.14167
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 221.141578849g/mol
• Heavy Atom Count: 16
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 1.97690
• PSA: 40.54
• Refractive Index: 1.53
• Boiling Point: 374.1°Cat760mmHg
• Melting Point: 114-118 °C(lit.)
• Flash Point: 180.1°C
• Color/Form: White powder
• Solubility: Not determined
• Density: 1.065